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Compound of Interest

Compound Name: But-1-yn-1-yltrimethylsilane

Cat. No.: B1265609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for But-1-yn-
1-yltrimethylsilane (CAS No. 62108-37-6), a valuable reagent in organic synthesis. The

following sections detail its hazards, physical and chemical properties, and recommended

safety procedures.

GHS Hazard Classification
But-1-yn-1-yltrimethylsilane is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are summarized in the table below.

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1]
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GHS Pictograms:

Danger

Physical and Chemical Properties
The known physical and chemical properties of But-1-yn-1-yltrimethylsilane are presented

below. This data is essential for safe handling, storage, and use in experimental settings.

Property Value Source

Molecular Formula C7H14Si [1][2][3]

Molecular Weight 126.27 g/mol [1][2][3]

CAS Number 62108-37-6 [2][3]

Boiling Point 104.5°C at 760 mmHg [2]

Flash Point 6°C [2]

Density 0.774 g/cm³ [2]

Refractive Index 1.419 [2]

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented were not

available in the public domain search results. This information is typically found in the full

Safety Data Sheet (SDS) provided by the manufacturer. It is strongly recommended to consult

the substance-specific SDS from your supplier for comprehensive handling and emergency

procedures.

Spill Handling Workflow
In the event of a spill, a clear and logical workflow is crucial to ensure safety and minimize

environmental impact. The following diagram outlines the recommended procedure for handling

a spill of But-1-yn-1-yltrimethylsilane, based on its known hazards as a flammable and

irritating liquid.
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Spill Detected

Evacuate Immediate Area

Alert Others & Safety Officer

Assess the Spill
(Size, Location, Hazards)

Small Spill?

Large Spill?

No

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Yes

Call Emergency Services
& Professional Hazmat Team

Yes

Contain the Spill
(Use absorbent material)

Collect Absorbed Material
(Use non-sparking tools)

Place in a Sealed Container
for Hazardous Waste

Decontaminate the Area

Dispose of Waste
(Follow institutional guidelines)

Ventilate the Area

Click to download full resolution via product page

Caption: Spill response workflow for But-1-yn-1-yltrimethylsilane.
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Safe Handling and Storage
Handling:

Handle in a well-ventilated place.[2]

Wear suitable protective clothing, including gloves and eye/face protection.[2]

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent ignition.[2]

Take measures to prevent the buildup of electrostatic charge.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Store away from incompatible materials such as oxidizing agents.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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